Cas no 2138079-39-5 (1-(5-Hydroxy-2-methylcyclohexyl)imidazolidin-2-one)
1-(5-Hydroxy-2-methylcyclohexyl)imidazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2138079-39-5
- EN300-1159012
- 1-(5-hydroxy-2-methylcyclohexyl)imidazolidin-2-one
- 1-(5-Hydroxy-2-methylcyclohexyl)imidazolidin-2-one
-
- Inchi: 1S/C10H18N2O2/c1-7-2-3-8(13)6-9(7)12-5-4-11-10(12)14/h7-9,13H,2-6H2,1H3,(H,11,14)
- InChI Key: RRELPCLUJHPSPH-UHFFFAOYSA-N
- SMILES: OC1CCC(C)C(C1)N1C(NCC1)=O
Computed Properties
- Exact Mass: 198.136827821g/mol
- Monoisotopic Mass: 198.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 52.6Ų
1-(5-Hydroxy-2-methylcyclohexyl)imidazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1159012-0.05g |
1-(5-hydroxy-2-methylcyclohexyl)imidazolidin-2-one |
2138079-39-5 | 0.05g |
$959.0 | 2023-06-08 | ||
| Enamine | EN300-1159012-0.1g |
1-(5-hydroxy-2-methylcyclohexyl)imidazolidin-2-one |
2138079-39-5 | 0.1g |
$1005.0 | 2023-06-08 | ||
| Enamine | EN300-1159012-0.25g |
1-(5-hydroxy-2-methylcyclohexyl)imidazolidin-2-one |
2138079-39-5 | 0.25g |
$1051.0 | 2023-06-08 | ||
| Enamine | EN300-1159012-0.5g |
1-(5-hydroxy-2-methylcyclohexyl)imidazolidin-2-one |
2138079-39-5 | 0.5g |
$1097.0 | 2023-06-08 | ||
| Enamine | EN300-1159012-1.0g |
1-(5-hydroxy-2-methylcyclohexyl)imidazolidin-2-one |
2138079-39-5 | 1g |
$1142.0 | 2023-06-08 | ||
| Enamine | EN300-1159012-2.5g |
1-(5-hydroxy-2-methylcyclohexyl)imidazolidin-2-one |
2138079-39-5 | 2.5g |
$2240.0 | 2023-06-08 | ||
| Enamine | EN300-1159012-5.0g |
1-(5-hydroxy-2-methylcyclohexyl)imidazolidin-2-one |
2138079-39-5 | 5g |
$3313.0 | 2023-06-08 | ||
| Enamine | EN300-1159012-10.0g |
1-(5-hydroxy-2-methylcyclohexyl)imidazolidin-2-one |
2138079-39-5 | 10g |
$4914.0 | 2023-06-08 |
1-(5-Hydroxy-2-methylcyclohexyl)imidazolidin-2-one Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-(5-Hydroxy-2-methylcyclohexyl)imidazolidin-2-one
Comprehensive Overview of 1-(5-Hydroxy-2-methylcyclohexyl)imidazolidin-2-one (CAS No. 2138079-39-5)
In the realm of organic chemistry and pharmaceutical research, 1-(5-Hydroxy-2-methylcyclohexyl)imidazolidin-2-one (CAS No. 2138079-39-5) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazolidin-2-one core and hydroxy-methylcyclohexyl substituent, is being explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.
The compound's CAS number 2138079-39-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular framework combines a cyclohexyl ring with an imidazolidinone moiety, a combination that has been linked to bioactive properties in analogous structures. Recent studies highlight its potential as a building block for small-molecule therapeutics, especially in areas like enzyme inhibition and receptor modulation.
One of the most searched questions surrounding 1-(5-Hydroxy-2-methylcyclohexyl)imidazolidin-2-one relates to its synthetic routes. Current literature suggests multi-step organic synthesis involving cyclohexene derivatives and urea analogs, with yields optimized via catalytic methods. Environmental sustainability in synthesis is a growing focus, aligning with trends in green chemistry—a topic frequently queried in academic and industrial circles.
From a commercial perspective, demand for CAS 2138079-39-5 is driven by its utility in high-value intermediates for pharmaceuticals. Its hydroxy and methyl functional groups offer sites for further derivatization, making it a candidate for structure-activity relationship (SAR) studies. Analytical techniques like NMR and HPLC are essential for purity verification, another common query among quality control professionals.
Thermodynamic stability and solubility profiles of this compound are also under scrutiny, as these factors influence formulation development. Computational chemistry tools, such as molecular docking, are increasingly used to predict interactions with biological targets—a method trending in AI-driven drug design forums.
In summary, 1-(5-Hydroxy-2-methylcyclohexyl)imidazolidin-2-one represents a nexus of innovation in medicinal chemistry. Its CAS registry number 2138079-39-5 anchors its identity in global research, while its structural features continue to inspire applications from preclinical research to material engineering.
2138079-39-5 (1-(5-Hydroxy-2-methylcyclohexyl)imidazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)